Cas no 2375259-70-2 (1-[(1-Methylimidazol-2-yl)methyl]piperazine;trihydrochloride)

• Product Name: 1-[(1-Methylimidazol-2-yl)methyl]piperazine;trihydrochloride
• CAS No: 2375259-70-2
• MF: C₉H₁₉Cl₃N₄
• MW: 289.632958650589
• CID: 6285107
• PubChem ID: 145867449
• Update Time: 2025-06-08

1-[(1-Methylimidazol-2-yl)methyl]piperazine;trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2375259-70-2
• 1-[(1-Methylimidazol-2-yl)methyl]piperazine;trihydrochloride
• 1-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine trihydrochloride
• EN300-7437971

• Inchi： 1S/C9H16N4.3ClH/c1-12-5-4-11-9(12)8-13-6-2-10-3-7-13;;;/h4-5,10H,2-3,6-8H2,1H3;3*1H
• InChI Key： PIQLUCJIWSKMIO-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1(CC2=NC=CN2C)CCNCC1

Computed Properties

• Exact Mass: 288.067530g/mol
• Monoisotopic Mass: 288.067530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-[(1-Methylimidazol-2-yl)methyl]piperazine;trihydrochloride

Recent Advances in the Study of 1-[(1-Methylimidazol-2-yl)methyl]piperazine;trihydrochloride (CAS: 2375259-70-2)

In recent years, the compound 1-[(1-Methylimidazol-2-yl)methyl]piperazine;trihydrochloride (CAS: 2375259-70-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical implications.

The synthesis of 1-[(1-Methylimidazol-2-yl)methyl]piperazine;trihydrochloride involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's physicochemical properties, which are critical for its application in drug development.

Recent in vitro and in vivo studies have explored the biological activity of 1-[(1-Methylimidazol-2-yl)methyl]piperazine;trihydrochloride, particularly its role as a modulator of specific enzymatic pathways. For instance, the compound has demonstrated inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting diseases such as cancer and autoimmune disorders.

Furthermore, preclinical studies have investigated the pharmacokinetic and pharmacodynamic profiles of 1-[(1-Methylimidazol-2-yl)methyl]piperazine;trihydrochloride. Results indicate favorable bioavailability and tissue distribution, with minimal off-target effects observed in animal models. These properties underscore the compound's suitability for further clinical evaluation, although additional studies are needed to fully elucidate its safety and efficacy in humans.

In conclusion, 1-[(1-Methylimidazol-2-yl)methyl]piperazine;trihydrochloride (CAS: 2375259-70-2) represents a promising candidate for therapeutic development, with recent research highlighting its synthetic feasibility, biological activity, and preclinical potential. Continued investigation into its mechanisms of action and clinical applications will be essential to fully realize its therapeutic value. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of such compounds in the pharmaceutical industry.